Cas no 2416235-77-1 (tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride
• CAS No: 2416235-77-1
• MF: C₁₇H₂₈ClN₃O₂
• MW: 341.876123428345
• MDL: MFCD32668547
• CID: 5675779
• PubChem ID: 146155800
• Update Time: 2025-06-07

tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[3-[3-(dimethylamino)phenyl]pyrrolidin-3-yl]carbamate;hydrochloride
• tert-butyl N-{3-[3-(dimethylamino)phenyl]pyrrolidin-3-yl}carbamate hydrochloride
• EN300-26674130
• 2416235-77-1
• tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride

• MDL： MFCD32668547
• Inchi： 1S/C17H27N3O2.ClH/c1-16(2,3)22-15(21)19-17(9-10-18-12-17)13-7-6-8-14(11-13)20(4)5;/h6-8,11,18H,9-10,12H2,1-5H3,(H,19,21);1H
• InChI Key： VNFZIKJESZMLQJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1(C2C=CC=C(C=2)N(C)C)CNCC1)=O

Computed Properties

• Exact Mass: 341.1870048g/mol
• Monoisotopic Mass: 341.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride

Professional Introduction to Tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate Hydrochloride (CAS No. 2416235-77-1)

Ter-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride, with the chemical identifier CAS No. 2416235-77-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a tert-butyl group, a carbamate moiety, and a pyrrolidinyl ring substituted with a phenyl group bearing a dimethylamino substituent. These structural features contribute to its unique chemical properties and biological interactions.

The tert-butyl group, a common protective group in organic synthesis, provides steric hindrance that can influence the reactivity and selectivity of the molecule. The carbamate functional group is known for its versatility in forming hydrogen bonds and participating in various biochemical pathways. The pyrrolidinyl ring is a prominent scaffold in many bioactive molecules, often found in drugs targeting neurological and cardiovascular diseases. The phenyl ring with a dimethylamino substituent enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique structural features of compounds like tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride. One area of focus has been its potential application in treating neurological disorders. Studies have shown that molecules with similar structural motifs can interact with specific neurotransmitter receptors and ion channels, offering promising avenues for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The dimethylamino group, in particular, has been identified as a key moiety for modulating receptor activity.

Another area of research involves the investigation of this compound's anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis, cancer, and metabolic disorders. The carbamate group in tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride has been shown to interact with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions can lead to reduced production of pro-inflammatory cytokines and mediators, thereby alleviating symptoms associated with inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrrolidinyl ring through cyclization reactions, followed by functionalization with the phenyl group and dimethylamino substituent. The introduction of the carbamate group is typically achieved through condensation reactions with appropriate carboxylic acid derivatives. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

Recent advances in computational chemistry have significantly accelerated the process of designing and optimizing molecules like tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic properties before conducting experimental synthesis. This approach not only saves time but also reduces the amount of material required for initial testing, making it an environmentally friendly alternative to traditional trial-and-error methods.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB). The combination of lipophilicity provided by the phenyl-dimethylamino moiety and the steric bulk from the tert-butyl group makes it an ideal candidate for central nervous system (CNS) drug development. Several preclinical studies have demonstrated its potential efficacy in animal models of neurological disorders, paving the way for further investigation in human trials.

Regulatory considerations are also an important aspect when developing new pharmaceuticals like tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes are standardized and reproducible. Additionally, thorough toxicological studies are conducted to assess potential side effects and determine safe dosage ranges. These studies are crucial for obtaining regulatory approval from agencies such as the Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The economic impact of developing novel compounds like this one cannot be overstated. Pharmaceutical companies invest billions of dollars into research and development each year, hoping to bring life-changing therapies to market. The success of such endeavors relies on collaboration between academic researchers, industrial chemists, and regulatory bodies. Each plays a vital role in ensuring that new drugs are not only effective but also safe for patients worldwide.

In conclusion, tert-butyl N-{3-3-(dimethylamino)phenylpyrrolidin-3-yl}carbamate hydrochloride represents a promising candidate for future therapeutic applications in neurological disorders and inflammation-related conditions. Its unique structural features make it an attractive molecule for further research and development in medicinal chemistry. As computational methods continue to evolve and our understanding of biological pathways deepens, compounds like this one hold great potential for improving human health outcomes.